Cas no 362512-41-2 (benzyl N-(1-bromopropan-2-yl)carbamate)

• Product Name: benzyl N-(1-bromopropan-2-yl)carbamate
• CAS No: 362512-41-2
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• MDL: MFCD24663534
• CID: 5225689
• PubChem ID: 69752289
• Update Time: 2025-06-08

benzyl N-(1-bromopropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl 1-bromopropan-2-ylcarbamate
• benzyl N-(1-bromopropan-2-yl)carbamate

• MDL： MFCD24663534
• Inchi： 1S/C11H14BrNO2/c1-9(7-12)13-11(14)15-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,14)
• InChI Key： BSADFGJODFYVIW-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC(C)CBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(1-bromopropan-2-yl)carbamate

Introduction to Benzyl N-(1-bromopropan-2-yl)carbamate (CAS No. 362512-41-2)

Benzyl N-(1-bromopropan-2-yl)carbamate, a compound with the chemical formula C₁₀H₁₃BromineNO₂, is a significant molecule in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS NO.362512-41-2, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The structure of Benzyl N-(1-bromopropan-2-yl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a 1-bromopropane chain. This configuration makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules. The presence of the bromine atom in the 1-bromopropane moiety enhances its reactivity, making it a valuable building block for further functionalization.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their role as intermediates in the synthesis of pesticides, herbicides, and pharmaceuticals. The specific arrangement of atoms in Benzyl N-(1-bromopropan-2-yl)carbamate allows for selective modifications, enabling researchers to tailor its properties for various applications.

One of the most compelling aspects of Benzyl N-(1-bromopropan-2-yl)carbamate is its potential use in medicinal chemistry. Researchers have been exploring its utility as a precursor in the synthesis of bioactive molecules that exhibit pharmacological properties. For instance, studies have shown that derivatives of this compound can interact with specific biological targets, making them candidates for further development into therapeutic agents.

The benzyl group in Benzyl N-(1-bromopropan-2-yl)carbamate provides a handle for further chemical transformations, allowing for the introduction of additional functional groups. This flexibility is particularly useful in drug discovery, where the ability to modify a lead compound is crucial for optimizing its efficacy and safety profile. The carbamate moiety itself is known to be pharmacologically active, often serving as a key pharmacophore in drug molecules.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Benzyl N-(1-bromopropan-2-yl)carbamate. These improvements have opened up new possibilities for its use in industrial applications, particularly in the pharmaceutical sector. The ability to produce this compound on a larger scale at lower costs makes it an attractive option for companies looking to develop new drugs or agrochemicals.

The bromine atom in the 1-bromopropane chain plays a critical role in the reactivity of Benzyl N-(1-bromopropan-2-yl)carbamate. Brominated compounds are often more reactive than their chlorine or fluorine counterparts, making them more suitable for certain types of organic reactions. This property has been exploited by chemists to develop novel synthetic routes that would be otherwise difficult or impossible to achieve with less reactive halogenated compounds.

In conclusion, Benzyl N-(1-bromopropan-2-yl)carbamate (CAS NO. 362512-41-2) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structure and reactivity make it a valuable intermediate for synthesizing more complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of new drugs and agrochemicals.